Cas no 1806874-54-3 (5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine
• CAS No: 1806874-54-3
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4881845
• Update Time: 2025-07-17

5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-1-3-2-13-6(7(10)11)5(12)4(3)9/h2,7H,1H2
• InChI Key： LVUUZFTXPVQAPM-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine

Recent Advances in the Application of 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS: 1806874-54-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine (CAS: 1806874-54-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and drug discovery. This heterocyclic scaffold, characterized by its unique halogen-rich structure, offers versatile reactivity for further functionalization, making it an attractive building block for the development of targeted therapeutics. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and radiopharmaceuticals, owing to its ability to undergo diverse cross-coupling reactions and nucleophilic substitutions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine as a precursor for the synthesis of potent EGFR inhibitors. The researchers utilized its bromomethyl group for Suzuki-Miyaura coupling with various boronic acids, yielding compounds with nanomolar activity against resistant EGFR mutants. Notably, the difluoromethyl group was found to enhance metabolic stability, while the iodine atom allowed for further derivatization via halogen bonding interactions, a strategy that improved target selectivity by 40% compared to earlier generations of inhibitors.

In antiviral research, the compound's unique halogen pattern has shown promise for developing broad-spectrum antiviral agents. A recent patent application (WO2023/154672) describes its incorporation into novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. The 4-fluoro substitution was particularly crucial for maintaining potency against drug-resistant strains, with lead compounds demonstrating EC50 values below 10 nM in cellular assays. The iodine atom at the 3-position facilitated radioiodination for pharmacokinetic studies, revealing favorable blood-brain barrier penetration - a significant advancement for addressing HIV-associated neurocognitive disorders.

The radiopharmaceutical applications of 1806874-54-3 have expanded significantly, with several research groups exploiting its iodine atom for PET tracer development. A 2024 Nature Communications paper reported its use in creating fluorine-18 labeled pyridine derivatives for imaging neuroinflammation. The researchers developed a one-pot isotopic exchange method that achieved 85% radiochemical yield, with the difluoromethyl group serving as both a metabolic stabilizer and a hydrogen bond acceptor to enhance target binding affinity. These tracers showed 3-fold improved signal-to-noise ratios in preclinical models of Alzheimer's disease compared to existing biomarkers.

From a synthetic chemistry perspective, recent advances have addressed previous challenges in handling this polyhalogenated compound. A 2023 Organic Process Research & Development publication detailed an improved large-scale synthesis method that increased overall yield from 32% to 68% while reducing palladium catalyst loading by 75%. The optimized protocol features a temperature-controlled bromination step that minimizes di-brominated byproducts, followed by a novel purification technique using supercritical fluid chromatography that achieves >99.5% purity. These process improvements have made the compound more accessible for industrial-scale pharmaceutical applications.

Ongoing research is exploring the compound's potential in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting demonstrate its successful incorporation into PROTAC molecules targeting BET proteins. The bromomethyl group proved particularly valuable for linker attachment, while the iodine atom enabled precise characterization of degradation kinetics via mass spectrometry. Early data show 90% target protein depletion at 100 nM concentration, with proteome-wide selectivity analysis revealing minimal off-target effects - a significant improvement over current clinical candidates.

As the field progresses, several challenges remain to be addressed, including the need for more sustainable synthesis routes and improved formulations for in vivo delivery. However, the unique combination of reactive handles (bromomethyl, iodo) and stabilizing elements (difluoromethyl, fluoro) in 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-iodopyridine continues to make it a privileged scaffold in modern drug discovery. Future directions likely include its application in covalent inhibitor design, where the bromomethyl group could serve as a warhead for targeted cysteine modification, and in the development of theranostic agents combining therapeutic and diagnostic capabilities.